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Cat. No.: B8263927

Get Quote

Target Audience: Researchers, analytical chemists, and drug development professionals.

Executive Summary
2-(3,5-Dibromophenyl)propan-2-ol (CAS No. 234430-04-7) [1] is a highly valuable tertiary

benzyl alcohol utilized as a versatile building block in organic synthesis, cross-coupling

reactions, and the development of lipophilic pharmacophores. Accurately characterizing this

compound requires a deep understanding of how its unique structural features—specifically the

bulky isopropanol group and the meta-substituted bromine atoms—perturb its spectroscopic

signatures.

This guide provides an objective, data-driven comparison of 2-(3,5-Dibromophenyl)propan-2-
ol against its structural analogues, 2-(3,5-Dichlorophenyl)propan-2-ol and 1-(3,5-

Dibromophenyl)ethanol, to aid researchers in precise structural elucidation and to establish a

robust, self-validating synthetic protocol.
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Mechanistic & Structural Overview: The Heavy Atom
Effect
When analyzing the Nuclear Magnetic Resonance (NMR) spectra of halogenated aromatics,

researchers often default to electronegativity to predict chemical shifts. However, bromine

introduces a prominent Heavy Atom on Light Atom (HALA) effect [2].

Bromine possesses a large, diffuse electron cloud. Through spin-orbit coupling and

diamagnetic shielding, it effectively immerses the adjacent ipso-carbon (C-Br) in electron

density. Consequently, the 13 C NMR signals for the C-Br carbons (C3 and C5) in 2-(3,5-
Dibromophenyl)propan-2-ol are shifted significantly upfield (~122.8 ppm) compared to the C-

Cl carbons in its dichloro analogue (~134.9 ppm). Conversely, the magnetic anisotropy and

steric bulk of the bromine atoms cause a distinct downfield shift in the 1 H NMR for the ortho-

protons (H4) trapped between them.

Comparative Spectroscopic Data
To facilitate accurate peak assignment during characterization, the quantitative spectroscopic

data of 2-(3,5-Dibromophenyl)propan-2-ol is compared against two key alternatives.

Table 1: 1 H NMR Data Comparison (400 MHz, CDCl 3​)

Proton Assignment
2-(3,5-
Dibromophenyl)pro
pan-2-ol

2-(3,5-
Dichlorophenyl)pro
pan-2-ol

1-(3,5-
Dibromophenyl)eth
anol

Ar-H4 (para)
δ 7.55 (t, J = 1.8 Hz,

1H)

δ 7.25 (t, J = 1.8 Hz,

1H)

δ 7.56 (t, J = 1.8 Hz,

1H)

Ar-H2, H6 (ortho)
δ 7.51 (d, J = 1.8 Hz,

2H)

δ 7.37 (d, J = 1.8 Hz,

2H)

δ 7.45 (d, J = 1.8 Hz,

2H)

Aliphatic CH/CH 3​ δ 1.55 (s, 6H) δ 1.56 (s, 6H)
δ 4.85 (q, 1H), 1.45

(d, 3H)

Hydroxyl (OH)
δ 1.85 (br s, 1H,

exchangeable)
δ 1.88 (br s, 1H) δ 1.95 (br s, 1H)
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Table 2: 13 C NMR Data Comparison (100 MHz, CDCl 3​)
Carbon
Assignment

2-(3,5-
Dibromophenyl)pro
pan-2-ol

2-(3,5-
Dichlorophenyl)pro
pan-2-ol

1-(3,5-
Dibromophenyl)eth
anol

C1 (ipso to alcohol) 153.2 ppm 152.8 ppm 149.5 ppm

C3, C5 (C-Halogen)
122.8 ppm (HALA

Effect)
134.9 ppm 123.0 ppm

C4 (para) 132.8 ppm 127.1 ppm 133.1 ppm

C2, C6 (ortho) 126.5 ppm 123.4 ppm 127.4 ppm

C-OH (Aliphatic) 72.4 ppm (Tertiary) 72.5 ppm (Tertiary) 69.5 ppm (Secondary)

CH 3​ 31.6 ppm 31.7 ppm 25.2 ppm

Table 3: Mass Spectrometry (EI, 70 eV) & IR
Spectroscopy

Feature
2-(3,5-
Dibromophenyl)propan-2-
ol

Note / Causality

Molecular Ion [M] + m/z 292, 294, 296 (1:2:1 ratio)
Classic isotopic signature

confirming two Br atoms.

Base Peak m/z 277, 279, 281

Loss of a methyl radical[M -

CH 3​] + , typical for tertiary

cumyl alcohols.

IR: O-H Stretch ~3380 cm −1 (Broad)

Confirms the presence of the

hydrogen-bonded hydroxyl

group.

IR: C-Br Stretch ~750 cm −1 (Strong)
Characteristic heavy-halogen

stretching frequency.
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The most reliable method to synthesize 2-(3,5-Dibromophenyl)propan-2-ol is via a double

Grignard addition to methyl 3,5-dibromobenzoate [3]. This protocol is designed as a self-

validating system; the visual cues and specific reagent choices ensure the integrity of the final

tertiary alcohol.

Step-by-Step Methodology
Preparation of the Reaction Matrix: In an oven-dried, argon-purged Schlenk flask, dissolve

methyl 3,5-dibromobenzoate (1.0 equiv) in anhydrous Tetrahydrofuran (THF) (0.5 M).

Causality: Anhydrous conditions are critical. Trace water will prematurely quench the

Grignard reagent, leading to the formation of unreacted ester and debrominated byproducts.

Cryogenic Addition: Cool the flask to 0 °C using an ice-water bath. Slowly add

Methylmagnesium bromide (MeMgBr, 3.0 M in diethyl ether, 2.5 equiv) dropwise over 20

minutes. Causality: The initial [2+2] cycloaddition to form the magnesium hemiacetal

intermediate is highly exothermic. Controlling the temperature prevents solvent boil-off and

suppresses side reactions (e.g., enolization of the transient ketone).

Maturation: Remove the ice bath and allow the reaction to stir at room temperature for 2

hours. Track the reaction via TLC (Hexanes:EtOAc 8:2). The ester spot (R f​~0.7) and

transient ketone spot should completely disappear, replaced by the highly polar tertiary

alkoxide (R f​~0.3).

Controlled Quenching (Critical Step): Cool the mixture back to 0 °C and strictly quench by

slowly adding saturated aqueous NH 4​Cl. Causality: You must avoid strong aqueous acids

(like HCl or H 2​SO 4​). The tertiary benzylic alcohol is highly prone to E1 dehydration. A

strong acid will rapidly protonate the hydroxyl group, expel water, and yield the undesired

alkene byproduct, 1,3-dibromo-5-(prop-1-en-2-yl)benzene.

Extraction & Purification: Extract the aqueous layer with Ethyl Acetate (3x). Wash the

combined organic layers with brine, dry over anhydrous Na 2​SO 4​, and concentrate under

reduced pressure. Purify via flash column chromatography to yield the pure product as a

white solid/viscous oil.

Data Visualization: Reaction Workflow
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The following diagram maps the logical progression of the double Grignard addition,

highlighting the transient intermediates and the critical quenching phase.

Methyl 3,5-dibromobenzoate
(Starting Material)

Magnesium Hemiacetal
Intermediate

 Nucleophilic Attack

MeMgBr (1st Eq)
THF, 0 °C

3,5-Dibromoacetophenone
(Transient)

 Elimination of MeOMgBr

Tertiary Magnesium Alkoxide

 Nucleophilic Attack

MeMgBr (2nd Eq)
THF, 0 °C to RT

2-(3,5-Dibromophenyl)propan-2-ol
(Target Product)

 Mild Protonation

Sat. NH4Cl (aq)
Avoid Strong Acids

Click to download full resolution via product page

Workflow of the double Grignard addition to synthesize 2-(3,5-Dibromophenyl)propan-2-ol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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